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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-dichloro-2-propanol, a
halogenated organic compound. Due to the limited availability of experimental data for this
specific isomer, this document primarily relies on computed properties and information
available for related dichloropropanol isomers. This guide covers the chemical identifiers,
physicochemical properties, and general toxicological information, while highlighting the current
gaps in the scientific literature.

Chemical Identifiers and Nomenclature

1,2-Dichloro-2-propanol is a distinct chemical entity with the confirmed Chemical Abstracts
Service (CAS) number 52515-75-0.[1] It is crucial to distinguish this isomer from other
dichloropropanols, as they may exhibit different physical, chemical, and toxicological
properties.
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Identifier Value

CAS Number 52515-75-0[1]

IUPAC Name 1,2-dichloropropan-2-ol[1]

Molecular Formula C3HeCIl20[1]

inChi InChl=1S/C3H6CI20/c1-3(5,6)2-
4/h6H,2H2,1H3[1]

InChlKey QEZDCTNHTRSNMD-UHFFFAOYSA-N[1]

SMILES Cc(ccn(o)cl]

Synonyms 1,2-Dichloropropan-2-ol, 2,3-dichloro-2-

propanol[1]

It is important to note that the CAS number 77617-14-2 is associated with a different, though
related, compound often referred to as "1,2-dichloropropanol”.[2] Careful verification of the CAS
number is essential when sourcing this chemical or reviewing literature.

Physicochemical Properties

The majority of the available data on the physicochemical properties of 1,2-dichloro-2-
propanol are computed rather than experimentally determined. These properties provide
valuable estimates for its behavior in various systems.
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Property Value Source
Molecular Weight 128.98 g/mol Computed by PubChem[1]
XLogP3-AA 11 Computed by XLogP3[1]
Hydrogen Bond Donor Count 1 Computed by Cactvs[1]
Hydrogen Bond Acceptor

1 Computed by Cactvs[1]
Count
Rotatable Bond Count 1 Computed by Cactvs[1]

Exact Mass

127.9795702 Da

Computed by PubChem[1]

Monoisotopic Mass

127.9795702 Da

Computed by PubChem[1]

Topological Polar Surface Area  20.2 A2 Computed by Cactvs[1]
Heavy Atom Count 6 Computed by PubChem[1]
Complexity 48.1 Computed by Cactvs[1]

Synthesis and Purification

Detailed experimental protocols for the specific synthesis and purification of 1,2-dichloro-2-

propanol are not readily available in the published literature. General methods for the

production of dichloropropanol isomers often involve the chlorination of glycerol, which typically

results in a mixture of products, including 1,3-dichloro-2-propanol and 2,3-dichloro-1-propanol.

A general synthetic approach is outlined in the following workflow:

Glycerol Chlorination

General Synthesis of Dichloropropanols

—

Mixture of Dichloropropanol

/ Isomers (including 1,2-dichloro-2-propanol)

Purification
(e.g., Distillation, Chromatography)

Hydrogen Chloride

Isolated 1,2-dichloro-2-propanol
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Caption: Generalized workflow for the synthesis of dichloropropanols.

The primary challenge lies in the separation of the 1,2-dichloro-2-propanol isomer from the
reaction mixture. Standard purification techniques such as fractional distillation or
chromatography would likely be employed, but specific conditions and efficiencies are not
documented.

Toxicological Profile

There is a significant lack of toxicological data specifically for 1,2-dichloro-2-propanol.
However, information on related dichloropropanols, such as 1,3-dichloro-2-propanol, indicates
potential for toxicity. Studies on 1,3-dichloro-2-propanol have shown it to be toxic by ingestion
and inhalation, with the liver being a primary target organ.[3][4][5] It is reasonable to assume
that 1,2-dichloro-2-propanol may exhibit similar toxicological properties, and therefore, it
should be handled with appropriate safety precautions.

The metabolic activation of halogenated alkanes, a class of compounds to which
dichloropropanols belong, can involve the formation of reactive intermediates that may lead to
cellular damage.[6]

The following diagram illustrates a general metabolic pathway for halogenated propanols,
which may be applicable to 1,2-dichloro-2-propanol.
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General Metabolic Pathway of Halogenated Propanols
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Caption: Generalized metabolic pathway for halogenated propanols.

Conclusion and Future Research

1,2-Dichloro-2-propanol (CAS 52515-75-0) is a chemical compound for which there is a
notable scarcity of experimental data. While its basic identifiers and computed properties are
established, a thorough understanding of its reactivity, synthesis, and biological effects is
hampered by the lack of published research. Future work should focus on:

» Developing and documenting a specific, high-yield synthesis and purification protocol for 1,2-
dichloro-2-propanol.
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» Conducting comprehensive spectroscopic analysis to create a reference database.

o Performing detailed toxicological studies to determine its specific health hazards.

 Investigating its potential applications in chemical synthesis and drug development.

Until such data becomes available, researchers and professionals should exercise caution and
refer to the information available for structurally related dichloropropanol isomers, while being
mindful of the potential for different properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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